Cas no 2228890-71-7 (tert-butyl N-4-(3-hydroxyazetidin-3-yl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-4-(3-hydroxyazetidin-3-yl)-2-methylphenylcarbamate
• CAS No: 2228890-71-7
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 6550967
• PubChem ID: 165640743
• Update Time: 2025-11-07

tert-butyl N-4-(3-hydroxyazetidin-3-yl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-hydroxyazetidin-3-yl)-2-methylphenylcarbamate
• tert-butyl N-[4-(3-hydroxyazetidin-3-yl)-2-methylphenyl]carbamate
• EN300-1884513
• 2228890-71-7

• Inchi： 1S/C15H22N2O3/c1-10-7-11(15(19)8-16-9-15)5-6-12(10)17-13(18)20-14(2,3)4/h5-7,16,19H,8-9H2,1-4H3,(H,17,18)
• InChI Key： PYDIIYZWKGWHIB-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(=C(C)C=2)NC(=O)OC(C)(C)C)CNC1

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-4-(3-hydroxyazetidin-3-yl)-2-methylphenylcarbamate

tert-butyl N-4-(3-hydroxyazetidin-3-yl)-2-methylphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-4-(3-hydroxyazetidin-3-yl)-2-methylphenylcarbamate, identified by the CAS number 2228890-71-7, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in modulating cellular pathways, making it a valuable candidate for drug development.

The molecular structure of tert-butyl N-4-(3-hydroxyazetidin-3-yl)-2-methylphenylcarbamate comprises a tert-butyl group attached to a carbamate moiety, which is further linked to a substituted phenyl ring. The phenyl ring is substituted with a methyl group at the 2-position and an azetidine ring at the 4-position. The azetidine ring contains a hydroxyl group at the 3-position, introducing hydrophilic properties to the molecule. This combination of structural elements contributes to the compound's unique physicochemical properties and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of tert-butyl N-4-(3-hydroxyazetidin-3-yl)-2-methylphenylcarbamate. These studies suggest that the molecule has favorable absorption characteristics and moderate stability in physiological conditions. Additionally, its lipophilic nature may enhance its ability to cross cellular membranes, which is crucial for drug delivery.

In terms of biological activity, tert-butyl N-4-(3-hydroxyazetidin-3-yl)-2-methylphenylcarbamate has been shown to exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, recent research indicates that this compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This finding positions the compound as a potential candidate for anti-inflammatory drug development.

The synthesis of tert-butyl N-4-(3-hydroxyazetidin-3-yl)-2-methylphenylcarbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the compound's suitability for preclinical studies.

Moreover, the compound's stereochemistry has been investigated using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have revealed that the hydroxyl group on the azetidine ring adopts a specific conformation that is critical for its biological activity. This insight underscores the importance of stereochemical considerations in drug design.

In conclusion, tert-butyl N-4-(3-hydroxyazetidin-3-yl)-2-methylphenylcarbamate, with its unique structure and promising biological properties, represents a significant advancement in chemical research. As ongoing studies continue to unravel its potential applications, this compound stands as a testament to the ingenuity of modern medicinal chemistry.